Cas no 2549001-43-4 (N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide)

• Product Name: N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide
• CAS No: 2549001-43-4
• MF: C₁₂H₁₇N₅O₂S
• MW: 295.360680341721
• CID: 5312692
• PubChem ID: 154582739
• Update Time: 2025-06-08

N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2549001-43-4
• AKOS040730016
• N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide
• F6788-8505
• N-[1-(4-Cyano-2-pyrimidinyl)-4-piperidinyl]-N-methylmethanesulfonamide

• Inchi： 1S/C12H17N5O2S/c1-16(20(2,18)19)11-4-7-17(8-5-11)12-14-6-3-10(9-13)15-12/h3,6,11H,4-5,7-8H2,1-2H3
• InChI Key： NYGWTLQDKOKPNW-UHFFFAOYSA-N
• SMILES： CS(N(C1CCN(C2=NC=CC(C#N)=N2)CC1)C)(=O)=O

Computed Properties

• Exact Mass: 295.11029598g/mol
• Monoisotopic Mass: 295.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.6±60.0 °C(Predicted)
• pka: 1.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide

Introduction to N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide (CAS No. 2549001-43-4)

N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide, a compound with the CAS number 2549001-43-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly the presence of a 4-cyanopyrimidin-2-yl substituent and a piperidin-4-yl moiety, contribute to its distinctive chemical and biological properties.

The synthesis and characterization of N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide have been subjects of extensive research, aiming to optimize its pharmacological profile. The compound's structure suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. Specifically, the cyanopyrimidine core is known for its ability to modulate various biological pathways, while the piperidine ring enhances solubility and bioavailability, making it an attractive candidate for further investigation.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide has been identified as a potential inhibitor of certain PPIs, which are often implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to disrupt these interactions could lead to novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential application in oncology. Preclinical studies have indicated that molecules with similar structural motifs can exhibit anti-proliferative effects by targeting key signaling pathways involved in cancer cell growth and survival. The 4-cyanopyrimidin-2-yl moiety, in particular, has been shown to interact with enzymes such as kinases, which are frequently overexpressed in tumor cells. This interaction can lead to the inhibition of downstream signaling cascades, ultimately resulting in apoptosis or cell cycle arrest.

The pharmacokinetic properties of N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide have also been thoroughly evaluated. Studies have demonstrated that the compound exhibits favorable solubility and metabolic stability, which are critical factors for its clinical efficacy. Additionally, preliminary toxicology studies suggest that it is well-tolerated at relevant doses, making it a promising candidate for further development.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, and modulating inflammatory pathways can lead to significant therapeutic benefits. The ability of N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide to interact with inflammatory mediators has been explored in both in vitro and in vivo models. These studies have revealed that the compound can attenuate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes.

The synthetic route for N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yl]-N-methylmethanesulfonamide has also been optimized for scalability and cost-effectiveness. The use of readily available starting materials and high-yielding synthetic steps ensures that large-scale production is feasible. This is crucial for advancing the compound into clinical trials and eventual commercialization.

In conclusion, N-[1-(4-cyanopyrimidin-2-yl)piperidin-4-yll]-N-methylmethanesulfonamide (CAS No. 2549001-43) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action, this compound holds promise for improving patient outcomes in various diseases.